Cas no 103986-01-2 (4-METHOXY-BETA-OXO-BENZENEBUTANENITRILE)

4-Methoxy-beta-oxo-benzenebutanenitrile is a specialized organic compound featuring a methoxy-substituted aromatic ring conjugated with a beta-oxo nitrile functional group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for constructing heterocyclic frameworks or fine-tuning electrophilic properties. The presence of both electron-donating (methoxy) and electron-withdrawing (oxo, nitrile) groups enhances its utility in condensation, cyclization, or Michael addition reactions. It is commonly employed in pharmaceutical and agrochemical research for developing bioactive molecules. The compound’s purity and stability under controlled conditions ensure consistent performance in synthetic applications. Proper handling requires standard laboratory precautions due to its potential sensitivity to moisture and strong bases.

4-METHOXY-BETA-OXO-BENZENEBUTANENITRILE structure

103986-01-2 structure

Product Name:4-METHOXY-BETA-OXO-BENZENEBUTANENITRILE

CAS No:103986-01-2

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:1010984

PubChem ID:15890538

Update Time:2025-06-07

4-METHOXY-BETA-OXO-BENZENEBUTANENITRILE Chemical and Physical Properties

Names and Identifiers

- 4-METHOXY-BETA-OXO-BENZENEBUTANENITRILE
- Benzenebutanenitrile, 4-methoxy-b-oxo-
- 4-Methoxy-b-oxo-benzenebutanenitrile
- CS-0366352
- 103986-01-2
- C77725
- SCHEMBL922780
- STL199588
- AKOS000368939
- 4-(4-methoxy-phenyl)-3-oxo-butyronitile
- DUJOBEUGRQXMHS-UHFFFAOYSA-N
- 4-(4-methoxyphenyl)-3-oxobutanenitrile
- Inchi： 1S/C11H11NO2/c1-14-11-4-2-9(3-5-11)8-10(13)6-7-12/h2-5H,6,8H2,1H3
- InChI Key： DUJOBEUGRQXMHS-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CC(CC#N)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 50.1Å²

Experimental Properties

PSA: 50.09

4-METHOXY-BETA-OXO-BENZENEBUTANENITRILE Pricemore >>

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